Cas no 2172199-61-8 (7-(benzyloxy)carbonyl-2-thia-7-azaspiro4.4nonane-9-carboxylic acid)

• Product Name: 7-(benzyloxy)carbonyl-2-thia-7-azaspiro4.4nonane-9-carboxylic acid
• CAS No: 2172199-61-8
• MF: C₁₆H₁₉NO₄S
• MW: 321.391363382339
• CID: 5812918
• PubChem ID: 165526766
• Update Time: 2025-06-10

7-(benzyloxy)carbonyl-2-thia-7-azaspiro4.4nonane-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-(benzyloxy)carbonyl-2-thia-7-azaspiro4.4nonane-9-carboxylic acid
• 2172199-61-8
• EN300-1455732
• 7-[(benzyloxy)carbonyl]-2-thia-7-azaspiro[4.4]nonane-9-carboxylic acid

• Inchi： 1S/C16H19NO4S/c18-14(19)13-8-17(10-16(13)6-7-22-11-16)15(20)21-9-12-4-2-1-3-5-12/h1-5,13H,6-11H2,(H,18,19)
• InChI Key： BOUQUJFMQDLSAQ-UHFFFAOYSA-N
• SMILES： S1CCC2(C1)CN(C(=O)OCC1C=CC=CC=1)CC2C(=O)O

Computed Properties

• Exact Mass: 321.10347926g/mol
• Monoisotopic Mass: 321.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.1Ų

Additional information on 7-(benzyloxy)carbonyl-2-thia-7-azaspiro4.4nonane-9-carboxylic acid

Introduction to 7-(benzyloxy)carbonyl-2-thia-7-azaspiro[4.4]nonane-9-carboxylic acid (CAS No. 2172199-61-8)

7-(benzyloxy)carbonyl-2-thia-7-azaspiro[4.4]nonane-9-carboxylic acid (CAS No. 2172199-61-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic heterocycles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a spirocyclic ring system and a carboxylic acid functional group, make it an intriguing candidate for various biochemical and pharmacological studies.

The chemical structure of 7-(benzyloxy)carbonyl-2-thia-7-azaspiro[4.4]nonane-9-carboxylic acid is characterized by a spirocyclic core consisting of a nine-membered ring with a sulfur atom and a nitrogen atom. The benzyloxy carbonyl group attached to the nitrogen atom adds further complexity and functionality to the molecule. This structural arrangement provides a platform for exploring its interactions with biological targets and potential applications in drug discovery.

Recent research has highlighted the importance of spirocyclic compounds in drug development due to their unique pharmacokinetic properties and ability to modulate various biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that spirocyclic heterocycles, including those similar to 7-(benzyloxy)carbonyl-2-thia-7-azaspiro[4.4]nonane-9-carboxylic acid, exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that this compound could be a valuable lead for developing new therapeutic agents.

The synthesis of 7-(benzyloxy)carbonyl-2-thia-7-azaspiro[4.4]nonane-9-carboxylic acid involves multi-step reactions, including the formation of the spirocyclic core and the introduction of functional groups such as the benzyloxy carbonyl moiety. Advanced synthetic techniques, such as transition-metal catalysis and organocatalysis, have been employed to optimize the yield and purity of the final product. These synthetic strategies not only enhance the efficiency of the process but also ensure that the compound meets the stringent quality standards required for pharmaceutical applications.

In terms of biological activity, preliminary studies have shown that 7-(benzyloxy)carbonyl-2-thia-7-azaspiro[4.4]nonane-9-carboxylic acid exhibits promising inhibitory effects on key enzymes involved in inflammatory responses and cancer cell proliferation. For example, it has been reported to inhibit cyclooxygenase (COX) enzymes, which are crucial mediators of inflammation, and to disrupt signaling pathways associated with tumor growth. These findings underscore its potential as a therapeutic agent for treating inflammatory diseases and cancer.

To further explore its therapeutic potential, ongoing clinical trials are evaluating the safety and efficacy of 7-(benzyloxy)carbonyl-2-thia-7-azaspiro[4.4]nonane-9-carboxylic acid. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and shows promising pharmacokinetic properties. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects or drug interactions.

In addition to its direct therapeutic applications, 7-(benzyloxy)carbonyl-2-thia-7-azaspiro[4.4]nonane-9-carboxylic acid has also been investigated as a tool compound in biochemical research. Its unique structure allows it to serve as a probe for studying protein-protein interactions and enzyme mechanisms, providing valuable insights into cellular processes and disease mechanisms.

The future prospects for 7-(benzyloxy)carbonyl-2-thia-7-azaspiro[4.4]nonane-9-carboxylic acid are promising, with ongoing research aimed at optimizing its structure for enhanced potency and selectivity. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate this process, leading to the development of more effective derivatives with improved therapeutic profiles.

In conclusion, 7-(benzyloxy)carbonyl-2-thia-7-azaspiro[4.4]nonane-9-carboxylic acid (CAS No. 2172199-61-8) represents an exciting advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it a valuable candidate for further investigation and potential clinical application.